4-{4-[(4-chlorophenoxy)acetyl]-1-piperazinyl}-N-ethyl-6-methyl-2-pyrimidinamine

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H24ClN5O2/c1-3-21-19-22-14(2)12-17(23-19)24-8-10-25(11-9-24)18(26)13-27-16-6-4-15(20)5-7-16/h4-7,12H,3,8-11,13H2,1-2H3,(H,21,22,23)
• InChI Key: CDJIFLWQCOUNAG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl)C
• Molecular Formula: C19H24ClN5O2
• Molecular Weight: 389.9 g/mol

Description

4-{4-[(4-chlorophenoxy)acetyl]-1-piperazinyl}-N-ethyl-6-methyl-2-pyrimidinamine, commonly known as CEP-1347, is a synthetic compound that has been extensively studied for its potential therapeutic applications in neurological disorders. It belongs to the class of compounds known as kinase inhibitors, which have been shown to modulate various signaling pathways in the body.

Mechanism of Action

The mechanism of action of CEP-1347 involves the inhibition of JNK activity, which is known to play a key role in the pathogenesis of neurological disorders. JNK is activated in response to various stress signals, including oxidative stress and inflammation, and can promote cell death and inflammation. By inhibiting JNK activity, CEP-1347 can protect neurons from damage and promote their survival.
Biochemical and Physiological Effects:
CEP-1347 has been shown to have a range of biochemical and physiological effects, including the inhibition of JNK activity, the promotion of neuron survival, and the reduction of inflammation. These effects have been observed in various in vitro and in vivo models of neurological disorders, suggesting that CEP-1347 has potential therapeutic applications in these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of CEP-1347 for lab experiments is its specificity for JNK inhibition, which allows for the selective modulation of this pathway. However, one of the limitations of CEP-1347 is its potential off-target effects, which may limit its usefulness in certain experimental settings. Additionally, the optimal dosage and administration of CEP-1347 for therapeutic applications in humans is not yet fully understood.

Future Directions

There are several potential future directions for research on CEP-1347. One area of interest is the development of more selective JNK inhibitors that can avoid the potential off-target effects of CEP-1347. Another area of interest is the investigation of the optimal dosage and administration of CEP-1347 for therapeutic applications in humans. Additionally, further research is needed to explore the potential therapeutic applications of CEP-1347 in other neurological disorders beyond Parkinson's disease and Alzheimer's disease.

Scientific Research Applications

CEP-1347 has been extensively studied for its potential therapeutic applications in neurological disorders such as Parkinson's disease and Alzheimer's disease. It has been shown to inhibit the activity of c-Jun N-terminal kinase (JNK), a protein kinase that is involved in the regulation of cell death and inflammation. By inhibiting JNK activity, CEP-1347 has been shown to protect neurons from damage and promote their survival.